Cas no 4419-94-7 (p-Nitrophenyl b-D-Lactopyranoside)

Technical Introduction: p-Nitrophenyl β-D-lactopyranoside is a synthetic chromogenic substrate widely used in enzymatic assays, particularly for studying β-galactosidase activity. Its key advantage lies in the release of p-nitrophenol upon enzymatic hydrolysis, which produces a measurable yellow color change detectable at 405–420 nm, enabling quantitative spectrophotometric analysis. This substrate offers high sensitivity and specificity for β-galactosidase, making it valuable in biochemical research, diagnostics, and quality control applications. The compound’s stability under standard laboratory conditions and its water solubility further enhance its utility in kinetic studies and enzyme characterization. Its reliable performance ensures reproducible results in both academic and industrial settings.

p-Nitrophenyl b-D-Lactopyranoside structure

4419-94-7 structure

Product Name:p-Nitrophenyl b-D-Lactopyranoside

CAS No:4419-94-7

MF:C₁₈H₂₅NO₁₃

MW:463.390006780624

MDL:MFCD00069843

CID:825899

PubChem ID:11812612

Update Time:2025-06-08

p-Nitrophenyl b-D-Lactopyranoside Chemical and Physical Properties

Names and Identifiers

- P-NITROPHENYL BETA-D-LACTOPYRANOSIDE
- p-Nitrophenyl β-D-Lactopyranoside
- P-NITROPHENYL ß-D-LACTOPYRANOSIDE
- p-Nitrophenyl β-D-La
- betaLacNAc
- p-nitrophenyl-lactoside
- 4-Nitrophenyl 4-O-beta-D-galactopyranosyl-beta-D-glucopyranoside
- 4-Nitrophenyl beta -D-lactopyranoside
- 4-nitrophenyl beta-lactoside
- beta-D-Gal-(1->4)-beta-D-Glc-O-pNP
- AKOS030242106
- MFCD00069843
- 4419-94-7
- (2S,3R,4S,5R,6R)-2-[(2R,3S,4R,5R,6S)-4,5-dihydroxy-2-(hydroxymethyl)-6-(4-nitrophenoxy)oxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
- 4-Nitrophenyl b-D-lactopyranoside
- p-NITROPHENYL-beta-D-LACTOPYRANOSIDE
- 4-nitrophenyl beta-D-lactoside
- 4-nitrophenyl beta-D-galactopyranosyl-(1->4)-beta-D-glucopyranoside
- s12130
- P-NITROPHENYLBETA-D-LACTOPYRANOSIDE
- 4-nitrophenyl ?-lactoside
- SCHEMBL7958085
- Q27162436
- 4-Nitrophenyl beta-D-lactopyranoside
- p-Nitrophenyl I(2)-D-lactoside
- (2S,3R,4S,5R,6R)-2-{[(2R,3S,4R,5R,6S)-4,5-dihydroxy-2-(hydroxymethyl)-6-(4-nitrophenoxy)oxan-3-yl]oxy}-6-(hydroxymethyl)oxane-3,4,5-triol
- 4-nitrophenyl beta-D-galactosyl-(1->4)-beta-D-glucoside
- p-Nitrophenyl-beta-D-lactoside
- 4-Nitrophenyl 4-O-(b-D-galactopyranosyl)-b-D-glucopyranoside
- (2S,3R,4S,5R,6R)-2-((2R,3S,4R,5R,6S)-4,5-dihydroxy-2-(hydroxymethyl)-6-(4-nitrophenoxy)tetrahydro-2H-pyran-3-yloxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol
- CHEBI:90260
- beta-D-Galp-(1->4)-beta-D-Glcp-O-pNP
- p-Nitrophenyl b-D-Lactopyranoside
- DTXSID001310117
- MDL： MFCD00069843
- Inchi： 1S/C18H25NO13/c20-5-9-11(22)12(23)14(25)18(30-9)32-16-10(6-21)31-17(15(26)13(16)24)29-8-3-1-7(2-4-8)19(27)28/h1-4,9-18,20-26H,5-6H2/t9-,10-,11+,12+,13-,14-,15-,16-,17-,18+/m1/s1
- InChI Key： IAYJZWFYUSNIPN-MUKCROHVSA-N
- SMILES： O([C@H]1[C@@H]([C@H]([C@H]([C@@H](CO)O1)O)O)O)[C@@H]1[C@@H](CO)O[C@H]([C@@H]([C@H]1O)O)OC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

Exact Mass: 463.13300
Monoisotopic Mass: 463.13258985g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 7
Hydrogen Bond Acceptor Count: 11
Heavy Atom Count: 32
Rotatable Bond Count: 7
Complexity: 612
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 10
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -2.6
Topological Polar Surface Area: 224Å²

Experimental Properties

Density: 1.70±0.1 g/cm3 (20 ºC 760 Torr),
Melting Point: 259 °C (decomposition)
Solubility: Slightly soluble (1.9 g/l) (25 º C),
PSA: 224.35000
LogP: -2.87910

p-Nitrophenyl b-D-Lactopyranoside Security Information

WGK Germany：3
Hazard Category Code： R61
Safety Instruction： 53-45
Hazardous Material Identification：
Risk Phrases：R61

p-Nitrophenyl b-D-Lactopyranoside Pricemore >>

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